N-(2-butoxyphenyl)-4-(3-methylphenoxy)butanamide

• IUPAC Name: N-(2-butoxyphenyl)-4-(3-methylphenoxy)butanamide
• InChI: InChI=1S/C21H27NO3/c1-3-4-14-25-20-12-6-5-11-19(20)22-21(23)13-8-15-24-18-10-7-9-17(2)16-18/h5-7,9-12,16H,3-4,8,13-15H2,1-2H3,(H,22,23)
• InChI Key: UXMAXIMUPOMQOS-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC=C1NC(=O)CCCOC2=CC=CC(=C2)C
• Molecular Formula: C21H27NO3
• Molecular Weight: 341.4 g/mol

Description

N-(2-butoxyphenyl)-4-(3-methylphenoxy)butanamide is an organic compound with a complex structure that includes both butoxy and methylphenoxy functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-butoxyphenyl)-4-(3-methylphenoxy)butanamide typically involves the reaction of 2-butoxyphenylamine with 4-(3-methylphenoxy)butanoyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for monitoring and controlling reaction parameters such as temperature, pressure, and reactant concentrations is crucial for large-scale production.

Chemical Reactions Analysis

Types of Reactions

N-(2-butoxyphenyl)-4-(3-methylphenoxy)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the butoxy or methylphenoxy groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of new substituted derivatives with different functional groups.

Scientific Research Applications

N-(2-butoxyphenyl)-4-(3-methylphenoxy)butanamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-butoxyphenyl)-4-(3-methylphenoxy)butanamide involves its interaction with specific molecular targets in biological systems. The compound may bind to receptors or enzymes, modulating their activity and leading to various physiological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-(2-butoxyphenyl)-2-(3-methylphenoxy)acetamide: Similar structure but with an acetamide group instead of a butanamide group.

N-(2-butoxyphenyl)-4-(3-methylphenoxy)butanoic acid: Similar structure but with a carboxylic acid group instead of an amide group.

Uniqueness

N-(2-butoxyphenyl)-4-(3-methylphenoxy)butanamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.